Cas no 1803585-85-4 (8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate)

• Product Name: 8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate
• CAS No: 1803585-85-4
• CID: 4616422
• PubChem ID: 75525609
• Update Time: 2025-10-31

8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate

Additional information on 8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate

8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1803585-85-4, known as 8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a fluorenylmethyl group with a diazaspiro system. The spiro[4.5]decene framework is particularly noteworthy, as it introduces a high degree of structural complexity and functional versatility.

Recent studies have highlighted the potential of this compound in advanced drug delivery systems. The fluorenylmethyl group within its structure has been shown to enhance the solubility and bioavailability of therapeutic agents when incorporated into polymer-based nanocarriers. Additionally, the diazaspiro system contributes to the molecule's ability to act as a versatile linker in click chemistry reactions, enabling the construction of complex molecular architectures with precision.

One of the most intriguing aspects of this compound is its application in the synthesis of stimuli-responsive materials. Researchers have demonstrated that the dicarboxylate groups can be utilized to form dynamic covalent bonds, which can be reversibly broken and reformed under specific conditions. This property makes the compound an ideal candidate for the development of self-healing polymers and adaptive materials that can respond to environmental changes such as temperature or pH levels.

The synthesis of 8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-ene-3,8-dicarboxylate involves a multi-step process that combines elements of spirocyclic chemistry and organocatalysis. Key steps include the formation of the fluorenylmethyl ether intermediate and subsequent cyclization reactions to establish the diazaspiro framework. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible.

Looking ahead, this compound holds promise in several emerging areas of research. Its ability to serve as a building block for supramolecular assemblies could pave the way for novel applications in nanotechnology and molecular electronics. Furthermore, its compatibility with biocompatible polymers suggests potential uses in regenerative medicine and tissue engineering.

In conclusion, 8-(9H-fluoren-9-ylmethyl) 3-methyl 1-oxa-2,8-diazaspiro[4.5]dec-2-en e -3 , 8 - dicarboxylate represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.